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Compound of Interest

Compound Name:
3-Hydroxycyclohexane-1-

carboxamide

Cat. No.: B14914639

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-

hydroxycyclohexanecarboxamide, a molecule of interest in chemical and pharmaceutical

research. Due to the limited availability of specific safety data for this compound, this guide

incorporates information from the closely related analogue, cyclohexanecarboxamide, to

provide essential safety and handling protocols. This approach underscores a proactive safety

culture when dealing with novel or under-characterized chemical entities.

Compound Identification and Properties
PubChem Compound Identification Number (CID): 22615252

3-Hydroxycyclohexanecarboxamide belongs to the family of alicyclic amides. The presence of

a hydroxyl group and an amide functionalized cyclohexane ring suggests its potential utility as

a building block in the synthesis of more complex molecules, including active pharmaceutical

ingredients.
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Table 1: Physicochemical Properties of Cyclohexanecarboxamide (Analogue)

Property Value Source

Molecular Formula C7H13NO [1]

Molecular Weight 127.18 g/mol [2]

Appearance White flakes [1][3]

Melting Point 186-188 °C [3]

Boiling Point 280.1 °C at 760 mmHg [2]

LogP 1.75230 [2]

Vapor Pressure 0.00386 mmHg at 25°C [2]

Note: These properties are for the analogue cyclohexanecarboxamide and should be

considered as estimates for 3-hydroxycyclohexanecarboxamide.

Safety and Handling
Given the absence of a specific Safety Data Sheet (SDS) for 3-

hydroxycyclohexanecarboxamide, the following safety protocols are based on data for

cyclohexanecarboxamide and general principles for handling alicyclic amides.[1][3] It is

imperative to treat 3-hydroxycyclohexanecarboxamide as a compound with unknown

toxicological properties and to handle it with the utmost caution.

Hazard Identification
Based on its analogue, cyclohexanecarboxamide, 3-hydroxycyclohexanecarboxamide may

cause eye, skin, respiratory, and digestive tract irritation.[1] The toxicological properties have

not been fully investigated.[1] Aliphatic primary amides, as a class, can have corrosive effects

on the skin and cause eye irritation.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek prompt medical attention.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/20244.pdf
https://www.chemsrc.com/en/cas/1122-56-1_584391.html
https://pim-resources.coleparmer.com/sds/20244.pdf
https://www.chemicalbook.com/msds/cyclohexanecarboxamide.htm
https://www.chemicalbook.com/msds/cyclohexanecarboxamide.htm
https://www.chemsrc.com/en/cas/1122-56-1_584391.html
https://www.chemsrc.com/en/cas/1122-56-1_584391.html
https://www.chemsrc.com/en/cas/1122-56-1_584391.html
https://pim-resources.coleparmer.com/sds/20244.pdf
https://www.chemicalbook.com/msds/cyclohexanecarboxamide.htm
https://pim-resources.coleparmer.com/sds/20244.pdf
https://pim-resources.coleparmer.com/sds/20244.pdf
https://pim-resources.coleparmer.com/sds/20244.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14914639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Remove all contaminated clothing. Wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation develops or

persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

individual is not breathing, provide artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give them 2-4 cupfuls of milk or water to drink. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Handling and Storage
Handling: Use this compound in a well-ventilated area, preferably in a chemical fume hood.

Minimize dust generation and accumulation. Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible substances.[1]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear impervious gloves and a lab coat to prevent skin contact.[4]

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator should be worn.[5]

Experimental Protocol: General Procedure for
Handling and Use
The following is a generalized protocol for the handling and use of 3-

hydroxycyclohexanecarboxamide in a laboratory setting. This protocol is designed to be a self-

validating system by incorporating multiple layers of safety.

Step 1: Pre-Experiment Risk Assessment
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Before commencing any work, conduct a thorough risk assessment. Given the limited safety

data, assume the compound is hazardous. The workflow for this risk assessment is

illustrated in the diagram below.

Step 2: Engineering Controls

All manipulations of solid 3-hydroxycyclohexanecarboxamide should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Step 3: Personal Protective Equipment (PPE) Check

Confirm that all necessary PPE is available and in good condition. This includes, but is not

limited to, safety goggles, a face shield, nitrile gloves, and a flame-resistant lab coat.

Step 4: Weighing and Dispensing

To minimize the generation of airborne dust, weigh the compound on a tared weigh paper

within the fume hood.

Use a spatula to carefully transfer the solid to the reaction vessel.

Step 5: Reaction Setup

If the compound is to be dissolved in a solvent, add the solvent slowly to the solid to avoid

splashing.

Ensure the reaction vessel is securely clamped and that any heating or stirring apparatus is

functioning correctly.

Step 6: Post-Reaction Workup and Cleanup

Quench the reaction carefully, if necessary, within the fume hood.

All glassware that has come into contact with the compound should be decontaminated. A

preliminary rinse with a suitable solvent, followed by washing with soap and water, is

recommended.
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Dispose of all waste, including contaminated PPE, in appropriately labeled hazardous waste

containers.

Step 7: Documentation

Record all experimental details, including the quantities of materials used, observations, and

any safety incidents, in a laboratory notebook.
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Caption: Risk assessment workflow for a compound with limited safety data.
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Conclusion
While 3-hydroxycyclohexanecarboxamide presents opportunities for new chemical synthesis

and drug discovery, the current lack of comprehensive safety data necessitates a cautious and

well-informed approach to its handling. By leveraging data from the analogue

cyclohexanecarboxamide and adhering to general principles of chemical safety for amides,

researchers can mitigate potential risks. It is the responsibility of every scientist to prioritize

safety through diligent research, risk assessment, and the consistent use of appropriate

protective measures.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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